Methyl 4-(2-formylphenoxy)benzoate

• IUPAC Name: methyl 4-(2-formylphenoxy)benzoate
• InChI: InChI=1S/C15H12O4/c1-18-15(17)11-6-8-13(9-7-11)19-14-5-3-2-4-12(14)10-16/h2-10H,1H3
• InChI Key: XFXQMTJERYTUBK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)OC2=CC=CC=C2C=O
• Molecular Formula: C15H12O4
• Molecular Weight: 256.25 g/mol

Description

“Methyl 4-(2-formylphenoxy)benzoate” is a chemical compound with the empirical formula C15H12O4. It is a solid substance and has a molecular weight of 256.25.

Molecular Structure Analysis

The SMILES string representation of “this compound” is O=C(OC)C(C=C1)=CC=C1OC2=C(C=CC=C2)C([H])=O. This provides a textual representation of the compound’s structure.

Physical And Chemical Properties Analysis

“this compound” is a solid substance. Its molecular weight is 256.25. Unfortunately, specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the sources I accessed.

Scientific Research Applications

• Synthesis and Biological Activity : This compound is crucial as an intermediate in synthesizing bisbibenzyls, which are natural products with various biological activities. The synthesis process from methyl 4-bromobenzoate and iso-vanilline has been optimized, revealing the best catalysts and condensing agents for this reaction (Lou Hong-xiang, 2012).

• Chymotrypsin Inhibitory Activity : A derivative, methyl 2-[propanamide-2'-methoxycarbonyl]-benzoate, isolated from Jolyna laminarioides, exhibits chymotrypsin inhibitory activity and has shown activity against Escherichia coli and Shigella boydii (Atta-ur-rahman et al., 1997).

• Chemical Complexes and Structures : Diorganotin(IV) complexes of methyl 2-{4-hydroxy-3-[(2-hydroxy-phenylimino)-methyl]-phenylazo}-benzoate have been synthesized, showing potential in the development of new compounds with specific molecular structures (Smita Basu et al., 2012).

• Anion Sensors : Novel anion sensors containing this compound have been developed for fluoride sensing. These sensors show significant color changes and optical shifts, indicating potential applications in environmental monitoring (Jiantao Ma et al., 2013).

• Pharmaceutical Precursor : Methyl-2-formyl benzoate is recognized as a bioactive precursor in the synthesis of compounds with a range of pharmacological activities, including antifungal, anticancer, and antiviral properties (S. Farooq & Z. Ngaini, 2019).

• Anaerobic Transformation in Environmental Processes : The transformation of phenol to benzoate via para-carboxylation in an anaerobic, phenol-degrading process, where isomeric fluorophenols were used as analogues, has been studied, providing insights into environmental degradation processes (B. Genthner et al., 1989).

Safety and Hazards

“Methyl 4-(2-formylphenoxy)benzoate” is classified as a skin sensitizer. It has a hazard statement H317, which means it may cause an allergic skin reaction. The precautionary statement is P280, which means protective gloves and clothing, eye protection, and face protection should be worn.